1-[P-CHLORODIPHENYLMETHYL]-4-METHYL-1,4-DIAZACYCLOHEPTANE DIHYDROCHLORIDE
1-[P-CHLORODIPHENYLMETHYL]-4-METHYL-1,4-DIAZACYCLOHEPTANE DIHYDROCHLORIDE
Homochlorcyclizine hydrochloride is a diarylmethane.
Brand Name:
Vulcanchem
CAS No.:
1982-36-1
VCID:
VC0155955
InChI:
InChI=1S/C19H23ClN2.2ClH/c1-21-12-5-13-22(15-14-21)19(16-6-3-2-4-7-16)17-8-10-18(20)11-9-17;;/h2-4,6-11,19H,5,12-15H2,1H3;2*1H
SMILES:
C[NH+]1CCC[NH+](CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.[Cl-].[Cl-]
Molecular Formula:
C19H25Cl3N2
Molecular Weight:
387.8 g/mol
1-[P-CHLORODIPHENYLMETHYL]-4-METHYL-1,4-DIAZACYCLOHEPTANE DIHYDROCHLORIDE
CAS No.: 1982-36-1
Main Products
VCID: VC0155955
Molecular Formula: C19H25Cl3N2
Molecular Weight: 387.8 g/mol
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| CAS No. | 1982-36-1 |
|---|---|
| Product Name | 1-[P-CHLORODIPHENYLMETHYL]-4-METHYL-1,4-DIAZACYCLOHEPTANE DIHYDROCHLORIDE |
| Molecular Formula | C19H25Cl3N2 |
| Molecular Weight | 387.8 g/mol |
| IUPAC Name | 1-[(4-chlorophenyl)-phenylmethyl]-4-methyl-1,4-diazepane-1,4-diium;dichloride |
| Standard InChI | InChI=1S/C19H23ClN2.2ClH/c1-21-12-5-13-22(15-14-21)19(16-6-3-2-4-7-16)17-8-10-18(20)11-9-17;;/h2-4,6-11,19H,5,12-15H2,1H3;2*1H |
| Standard InChIKey | JLVFQWFTNVMTEG-UHFFFAOYSA-N |
| SMILES | C[NH+]1CCC[NH+](CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.[Cl-].[Cl-] |
| Canonical SMILES | C[NH+]1CCC[NH+](CC1)C(C2=CC=CC=C2)C3=CC=C(C=C3)Cl.[Cl-].[Cl-] |
| Description | Homochlorcyclizine hydrochloride is a diarylmethane. |
| Synonyms | 1-((4-chlorophenyl)phenylmethyl)hexahydro-4-methyl-1H-1,4-diazepine homochlorcyclizine homochlorocyclizine homochlorocyclizine hydrochloride homochlorocyclizine monohydrochloride |
| PubChem Compound | 16114 |
| Last Modified | Dec 23 2021 |
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